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Compound of Interest

Compound Name: Ac-Lys-D-Ala-D-lactic acid

Cat. No.: B12398125 Get Quote

Essential Safety and Handling Guide for Ac-Lys-
D-Ala-D-lactic acid
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Ac-Lys-D-Ala-D-lactic acid. The following

procedures are designed to ensure the safe handling, use, and disposal of this peptide-based

compound in a laboratory setting.

Hazard Assessment and Personal Protective
Equipment (PPE)
While specific safety data sheet (SDS) information for Ac-Lys-D-Ala-D-lactic acid should

always be consulted, general best practices for handling peptide compounds of this nature

dictate the use of standard personal protective equipment to minimize exposure.[1][2][3]

Recommended Personal Protective Equipment:
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PPE Category Item Specifications and Use

Eye Protection Safety glasses or goggles

Should be worn at all times in

the laboratory to protect from

splashes or airborne particles.

Hand Protection Nitrile gloves

Inspect for tears or holes

before use. Change gloves

immediately if contaminated.

Body Protection Laboratory coat

A standard lab coat should be

worn to protect skin and

clothing from contamination.

Respiratory Protection Dust mask or respirator

Recommended when handling

the lyophilized powder outside

of a fume hood to prevent

inhalation.[2]

Operational Plan: Step-by-Step Handling
Procedures
Proper handling from receipt to disposal is critical to maintain compound integrity and ensure

personnel safety.[1][4]

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the lyophilized powder in a cool, dry, and dark environment, typically at 2-8°C.[5]

Keep the container tightly sealed to prevent moisture absorption, which can degrade the

peptide.[6]

Reconstitution and Use:

Allow the vial to warm to room temperature in a desiccator before opening to prevent

condensation.[6]
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When weighing the lyophilized powder, perform this task in a chemical fume hood or a

ventilated enclosure to minimize inhalation of airborne particles.[2]

To reconstitute, use a high-purity solvent or buffer appropriate for your experimental needs.

Once in solution, it is recommended to store the peptide at -20°C or below, aliquoted to avoid

repeated freeze-thaw cycles.[1][6]

Clearly label all solutions with the compound name, concentration, date of preparation, and

solvent used.[2]

Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[2]

Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open.[2]

Spill: For small spills of the powder, carefully sweep it up, avoiding dust generation, and

place it in a sealed container for disposal. For liquid spills, absorb with an inert material and

place in a suitable container.

The following diagram illustrates the standard workflow for handling Ac-Lys-D-Ala-D-lactic
acid in a laboratory setting.
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Workflow for Handling Ac-Lys-D-Ala-D-lactic acid
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Caption: A flowchart outlining the key steps for safely handling Ac-Lys-D-Ala-D-lactic acid.
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Disposal Plan
Proper disposal of unused Ac-Lys-D-Ala-D-lactic acid and contaminated materials is essential

to prevent environmental contamination and ensure regulatory compliance.[1][3]

Waste Segregation and Collection:

Solid Waste: This includes unused lyophilized powder, contaminated gloves, pipette tips, and

vials. Collect this waste in a designated, clearly labeled, and sealed container.

Liquid Waste: Unused solutions of the peptide and contaminated solvents should be

collected in a separate, labeled, and sealed waste container. Do not pour peptide solutions

down the drain.[1]

Disposal Procedure:

All waste containers must be clearly labeled as "Chemical Waste" and include the name of

the compound.

Follow your institution's specific guidelines for chemical waste disposal.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the chemical waste.[2]

The logical relationship for the disposal plan is outlined in the diagram below.
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Disposal Plan for Ac-Lys-D-Ala-D-lactic acid Waste
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Caption: A diagram illustrating the procedural steps for the proper disposal of waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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